N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide

• IUPAC Name: 2-methoxy-N-[(4-sulfamoylphenyl)methyl]benzamide
• InChI: InChI=1S/C15H16N2O4S/c1-21-14-5-3-2-4-13(14)15(18)17-10-11-6-8-12(9-7-11)22(16,19)20/h2-9H,10H2,1H3,(H,17,18)(H2,16,19,20)
• InChI Key: NYXLNMRJIFWVRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NCC2=CC=C(C=C2)S(=O)(=O)N
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide is an organic compound that belongs to the class of benzanilides These compounds are characterized by the presence of an anilide group in which the carboxamide group is substituted with a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide typically involves the reaction of 4-(aminosulfonyl)benzylamine with 2-methoxybenzoyl chloride under appropriate conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfinyl or sulfide group.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfonic acid derivatives.

Reduction: Sulfinyl or sulfide derivatives.

Substitution: Various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity and thereby affecting the biochemical pathways in which the enzyme is involved. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(aminosulfonyl)benzyl]-2-cyanoacetamide
• N-[4-(aminosulfonyl)benzyl]acetamide
• N-(4-sulfamoylbenzyl)acetamide

Uniqueness

N-[4-(aminosulfonyl)benzyl]-2-methoxybenzamide is unique due to the presence of both the methoxy and aminosulfonyl groups, which confer distinct chemical properties and reactivity. This combination of functional groups makes the compound versatile for various chemical transformations and applications in different fields.